3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate

• IUPAC Name: 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate
• InChI: InChI=1S/C12H21NO2/c14-12(15)7-6-10-4-3-9-13-8-2-1-5-11(10)13/h10-11H,1-9H2,(H,14,15)/t10-,11+/m0/s1
• InChI Key: SGVLEINHEWUGMS-WDEREUQCSA-N
• Canonical SMILES: C1CC[NH+]2CCCC(C2C1)CCC(=O)[O-]
• Isomeric SMILES: C1CC[NH+]2CCC[C@H]([C@H]2C1)CCC(=O)[O-]
• Molecular Formula: C12H21NO2
• Molecular Weight: 211.30 g/mol

Description

3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate is a quaternary ammonium compound, known for its significant role in organic chemistry and medicinal applications. This compound is known for its potential in various chemical reactions and its use in numerous scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate typically involves the quaternization of quinolizidine derivatives. This process can be carried out using different alkylating agents under controlled conditions to ensure the formation of the quaternary ammonium structure.

Industrial Production Methods

For industrial-scale production, the process is often optimized to include continuous flow reactions, ensuring a consistent yield and quality of the product. Catalysts may be employed to accelerate the reaction, and purification techniques such as crystallization or chromatography are used to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate can undergo oxidation reactions, particularly at the nitrogen atom, leading to the formation of N-oxides.

• Reduction: Reduction reactions can convert this compound back to its quinolizidine precursor.

• Substitution: It is susceptible to nucleophilic substitution due to the presence of the quaternary ammonium group.

Common Reagents and Conditions

• Oxidation: Common oxidizing agents such as hydrogen peroxide or peracids can be used under mild conditions.

• Reduction: Hydrides like sodium borohydride are typically employed for reduction.

• Substitution: Various nucleophiles, including hydroxide ions and amines, can participate in substitution reactions under suitable conditions.

Major Products Formed

• Oxidation: Formation of N-oxides.

• Reduction: Conversion back to quinolizidine derivatives.

• Substitution: Formation of new compounds with different nucleophiles attached to the propanoate moiety.

Scientific Research Applications

Chemistry

In organic synthesis, 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate serves as an intermediate in the synthesis of complex organic molecules. Its unique structure allows for a variety of chemical transformations.

Biology

This compound has shown potential in biological studies due to its ability to interact with biological membranes, making it useful in the study of membrane proteins and ion channels.

Medicine

In medicinal chemistry, derivatives of this compound are being investigated for their potential use as pharmaceuticals, particularly in the treatment of neurological disorders due to their ability to modulate neurotransmitter systems.

Industry

In the industrial sector, this compound is used in the production of specialty chemicals and as a catalyst in various chemical processes.

Mechanism of Action

3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate exerts its effects primarily through interaction with cellular membranes. The quaternary ammonium group allows it to associate with negatively charged membrane surfaces, potentially affecting membrane fluidity and permeability. In biological systems, it may interact with ion channels and receptors, modulating their function.

Comparison with Similar Compounds

Similar Compounds

• 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]acetate: Similar structure with a different carboxylate group.

• 1-Methyl-3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate: Methyl group instead of the propanoate moiety.

• Quaternary Ammonium Compounds: Other quaternary ammonium compounds with different alkyl groups.

Uniqueness

The unique aspect of 3-[(1S,9aR)-1,2,3,4,5,6,7,8,9,9a-decahydroquinolizin-5-ium-1-yl]propanoate lies in its specific quaternary ammonium structure, which imparts distinct chemical and biological properties compared to its analogs. This makes it a valuable compound in both research and industrial applications.